Cas no 278795-81-6 (3,4-Dihydro-6,8-dihydroxy-3-phenyl-1H-2-benzopyran-1-one; (S)-form)

• Product Name: 3,4-Dihydro-6,8-dihydroxy-3-phenyl-1H-2-benzopyran-1-one; (S)-form
• CAS No: 278795-81-6
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 6676943
• Update Time: 2024-03-02

3,4-Dihydro-6,8-dihydroxy-3-phenyl-1H-2-benzopyran-1-one; (S)-form Chemical and Physical Properties

Names and Identifiers

• (+)-Montroumarin
• 3,4-Dihydro-6,8-dihydroxy-3-phenyl-1H-2-benzopyran-1-one; (S)-form

• Inchi： 1S/C15H12O4/c16-11-6-10-7-13(9-4-2-1-3-5-9)19-15(18)14(10)12(17)8-11/h1-6,8,13,16-17H,7H2
• InChI Key： OXRQIQYOXIHFBQ-UHFFFAOYSA-N
• SMILES： OC1C=C2C(C(OC(C3C=CC=CC=3)C2)=O)=C(O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• XLogP3: 1.504

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives